Cas no 898772-56-0 (Cyclohexyl 5-(1,3-dioxolan-2-yl)-2-thienyl ketone)

• Product Name: Cyclohexyl 5-(1,3-dioxolan-2-yl)-2-thienyl ketone
• CAS No: 898772-56-0
• MF: C₁₄H₁₈O₃S
• MW: 266.355923175812
• MDL: MFCD07699093
• CID: 869575
• PubChem ID: 24723458
• Update Time: 2025-04-19

Cyclohexyl 5-(1,3-dioxolan-2-yl)-2-thienyl ketone Chemical and Physical Properties

Names and Identifiers

• cyclohexyl-[5-(1,3-dioxolan-2-yl)thiophen-2-yl]methanone
• Cyclohexyl 5-(1,3-dioxolan-2-yl)-2-thienyl ketone
• 898772-56-0
• DTXSID20641898
• Cyclohexyl[5-(1,3-dioxolan-2-yl)thiophen-2-yl]methanone
• 2-(5-CYCLOHEXANECARBONYLTHIOPHEN-2-YL)-1,3-DIOXOLANE
• CYCLOHEXYL5-(1,3-DIOXOLAN-2-YL)-2-THIENYLKETONE
• MFCD07699093
• AKOS016018631

• MDL： MFCD07699093
• Inchi： 1S/C14H18O3S/c15-13(10-4-2-1-3-5-10)11-6-7-12(18-11)14-16-8-9-17-14/h6-7,10,14H,1-5,8-9H2
• InChI Key： BVRRQQGZQDNZEU-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C(C1CCCCC1)=O)C1OCCO1

Computed Properties

• Exact Mass: 266.09800
• Monoisotopic Mass: 266.09766561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• PSA: 63.77000
• LogP: 3.55650